Cas no 5248-45-3 (4-ethyl-6-methoxy-n-methyl-1,3,5-triazin-2-amine)

4-ethyl-6-methoxy-n-methyl-1,3,5-triazin-2-amine structure
5248-45-3 structure
Product Name:4-ethyl-6-methoxy-n-methyl-1,3,5-triazin-2-amine
CAS No:5248-45-3
MF:C7H12N4O
MW:168.196380615234
CID:1577827
PubChem ID:199901
Update Time:2025-04-21

4-ethyl-6-methoxy-n-methyl-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-ethyl-6-methoxy-n-methyl-1,3,5-triazin-2-amine
    • 5248-45-3
    • BRN 0609548
    • DTXSID20200469
    • 1,3,5-Triazin-2-amine, 4-ethyl-6-methoxy-N-methyl-
    • Cambridge id 5109444
    • Inchi: 1S/C7H12N4O/c1-4-5-9-6(8-2)11-7(10-5)12-3/h4H2,1-3H3,(H,8,9,10,11)
    • InChI Key: AVVSATZLIRMRDX-UHFFFAOYSA-N
    • SMILES: O(C)C1N=C(NC)N=C(CC)N=1

Computed Properties

  • Exact Mass: 168.10126
  • Monoisotopic Mass: 168.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 59.9Ų

Experimental Properties

  • Density: 1.156
  • Boiling Point: 316°C at 760 mmHg
  • Flash Point: 144.9°C
  • Refractive Index: 1.55
  • PSA: 59.93
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